Cas no 1806047-76-6 (Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-acetate
• CAS No: 1806047-76-6
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4859487
• Update Time: 2025-05-19

Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C9H7BrClF2NO2/c1-16-7(15)2-4-5(11)3-6(9(12)13)14-8(4)10/h3,9H,2H2,1H3
• InChI Key： JMGFYOKVYIYXKH-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(F)F)=N1)Cl)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-acetate

Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1806047-76-6): A Key Intermediate in Modern Pharmaceutical Research

Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-acetate, identified by its CAS number 1806047-76-6, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a unique structural framework that makes it an invaluable intermediate in the synthesis of various bioactive molecules. The presence of multiple heteroatoms and functional groups, including bromine, chlorine, and difluoromethyl substituents, endows this compound with distinct chemical properties that are exploited in the development of novel therapeutic agents.

The compound's structure is particularly noteworthy due to its ability to serve as a building block for more complex scaffolds. In recent years, there has been a growing interest in pyridine-based compounds due to their prevalence in biologically active molecules. The 2-bromo and 4-chloro substituents provide excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Stille couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for creating the three-dimensional structures of many pharmacophores.

The 6-(difluoromethyl) group is another critical feature of this compound. Difluoromethyl groups are widely recognized for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles of drug candidates. Recent studies have demonstrated that the incorporation of difluoromethyl groups into drug molecules can lead to increased bioavailability and prolonged half-lives, making them highly desirable in medicinal chemistry. Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-acetate thus represents a strategic starting point for designing next-generation therapeutics.

In the context of drug discovery, this compound has found applications in the synthesis of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. Kinases are enzymes that play a central role in cellular signaling pathways, and their dysregulation is often associated with pathological conditions. By targeting these enzymes with small-molecule inhibitors, it is possible to modulate disease processes effectively. The pyridine core of Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-acetate is particularly well-suited for designing kinase inhibitors due to its ability to interact with the ATP-binding pockets of these enzymes.

Recent advancements in computational chemistry have further highlighted the utility of this compound. Molecular modeling studies have shown that the structural features of Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-acetate allow it to bind effectively to the active sites of several kinases. These insights have guided the design of more potent and selective inhibitors with improved pharmacological properties. Additionally, virtual screening techniques have been employed to identify novel derivatives of this compound that may exhibit enhanced activity against target kinases.

The synthesis of Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-acetate involves multi-step organic transformations that showcase the expertise required in pharmaceutical chemistry. The process typically begins with the functionalization of a pyridine precursor, followed by halogenation and protection-deprotection steps to introduce the desired substituents at specific positions. The use of palladium-catalyzed cross-coupling reactions is often employed to achieve regioselective modifications, ensuring that the final product meets the stringent requirements of pharmaceutical intermediates.

The compound's reactivity also makes it a valuable tool for exploring new synthetic methodologies. Researchers have leveraged its structural features to develop innovative approaches for constructing complex heterocyclic systems. For instance, palladium-catalyzed intramolecular cyclizations have been utilized to form fused rings containing the pyridine core, leading to novel scaffolds with potential biological activity. These efforts underscore the importance of Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-acetate as a cornerstone in modern synthetic organic chemistry.

In conclusion, Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1806047-76-6) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural attributes make it an excellent intermediate for synthesizing bioactive molecules, particularly kinase inhibitors. The ongoing research into this compound highlights its significance in advancing therapeutic strategies for various diseases. As computational tools and synthetic methodologies continue to evolve, Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-acetate will undoubtedly remain at the forefront of medicinal chemistry innovation.